tert-Butyl 4-((4-(ethoxycarbonyl)-2-methoxyphenoxy)methyl)piperidine-1-carboxylate
Cat. No. B1603718
Key on ui cas rn:
264208-58-4
M. Wt: 393.5 g/mol
InChI Key: OHTLVKDBACKIFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08492560B2
Procedure details
To a suspension of ethyl 3-methoxy-4-hydroxybenzoate (19.6 g, 0.1 mol) and potassium carbonate (28 g, 0.2 mol) in dry DMF (200 ml) was added 4-(4-methylphenylsulphonyloxymethyl)-1-tert-butyloxycarbonylpiperidine (40 g, 0.11 mol). After stirring at 95° C. for 2.5 hours, the mixture was cooled to ambient temperature and partitioned between water and ethyl acetate/ether. The organic layer was washed with water, brine, dried (MgSO4) and evaporated. The resulting oil was crystallised from petroleum ether and the suspension was stored overnight (at 5° C.). The solid was collected by filtration, washed with petroleum ether and dried under vacuum to give ethyl 3-methoxy-4-(1-tert-butyloxycarbonylpiperidin-4-ylmethoxy)benzoate (35g, 89%).
Quantity
40 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:11]=[CH:12][C:13]=1[OH:14])[C:6]([O:8][CH2:9][CH3:10])=[O:7].C(=O)([O-])[O-].[K+].[K+].CC1C=CC(S(O[CH2:32][CH:33]2[CH2:38][CH2:37][N:36]([C:39]([O:41][C:42]([CH3:45])([CH3:44])[CH3:43])=[O:40])[CH2:35][CH2:34]2)(=O)=O)=CC=1>CN(C=O)C>[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:11]=[CH:12][C:13]=1[O:14][CH2:32][CH:33]1[CH2:38][CH2:37][N:36]([C:39]([O:41][C:42]([CH3:43])([CH3:45])[CH3:44])=[O:40])[CH2:35][CH2:34]1)[C:6]([O:8][CH2:9][CH3:10])=[O:7] |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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19.6 g
|
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Type
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reactant
|
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Smiles
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COC=1C=C(C(=O)OCC)C=CC1O
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Name
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|
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Quantity
|
28 g
|
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Type
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reactant
|
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Smiles
|
C([O-])([O-])=O.[K+].[K+]
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Name
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|
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Quantity
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200 mL
|
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Type
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solvent
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Smiles
|
CN(C)C=O
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Step Two
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Name
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|
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Quantity
|
40 g
|
|
Type
|
reactant
|
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Smiles
|
CC1=CC=C(C=C1)S(=O)(=O)OCC1CCN(CC1)C(=O)OC(C)(C)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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95 °C
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Stirring
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Type
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CUSTOM
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Details
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After stirring at 95° C. for 2.5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was cooled to ambient temperature
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CUSTOM
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Type
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CUSTOM
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|
Details
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partitioned between water and ethyl acetate/ether
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WASH
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Type
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WASH
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Details
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The organic layer was washed with water, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
evaporated
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The resulting oil was crystallised from petroleum ether
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WAIT
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Type
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WAIT
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|
Details
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the suspension was stored overnight
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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|
Details
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(at 5° C.)
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FILTRATION
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Type
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FILTRATION
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|
Details
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The solid was collected by filtration
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WASH
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Type
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WASH
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|
Details
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washed with petroleum ether
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried under vacuum
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Outcomes
Product
Details
Reaction Time |
2.5 h |
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Name
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|
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Type
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product
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Smiles
|
COC=1C=C(C(=O)OCC)C=CC1OCC1CCN(CC1)C(=O)OC(C)(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 89% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
